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Introduction: (-)-Sweroside is a secoiridoid glycoside found in a variety of medicinal plants,

most notably within the Swertia genus of the Gentianaceae family. For centuries, plants

containing this bioactive compound have been integral to traditional medicine systems,

particularly in Asia, for treating a wide range of ailments.[1] This technical guide provides a

comprehensive overview of the traditional medicinal uses of (-)-Sweroside, supported by

modern pharmacological evidence. It is intended to serve as a resource for researchers,

scientists, and drug development professionals interested in the therapeutic potential of this

natural product.

Traditional Medicinal Uses
Plants rich in (-)-Sweroside, such as Swertia chirayita, have a long history of use in traditional

medicine for their potent therapeutic properties.[1] In traditional Chinese medicine, these plants

are known as "Dida" or "Zangyinchen" and are revered for their anti-hepatitis, antipyretic, and

detoxifying effects.[1] Traditional systems, including Ayurveda, Unani, and Siddha, have also

employed these plants for their heat-clearing and detoxifying capabilities.[1] The ethnobotanical

applications are extensive, covering the treatment of liver diseases, jaundice, cholecystitis,
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malaria, pneumonia, and diabetes.[1][2][3][4] The root of the plant is often considered the most

bioactive part.[3]

Pharmacological Activities and Quantitative Data
Modern scientific research has begun to validate the traditional claims, revealing a broad

spectrum of pharmacological activities for (-)-Sweroside. These include anti-inflammatory,

antioxidant, hepatoprotective, antidiabetic, and neuroprotective effects.[1][5] The tables below

summarize the available quantitative data on the pharmacological effects of (-)-Sweroside.

Table 1: In Vitro Pharmacological Activities of (-)-Sweroside

Cell Line Assay Endpoint Result Reference

U251 (Human

Glioblastoma)
Cytotoxicity IC50 10 µM [1]

Normal

Astrocytes
Cytotoxicity IC50 100 µM [1]

H9c2 (Rat

Cardiomyoblasts

)

Hypoxia/Reoxyg

enation-induced

injury

Cell Viability

Increased by 10,

25, 50, and 100

µM

[6]

H9c2 (Rat

Cardiomyoblasts

)

Hypoxia/Reoxyg

enation-induced

injury

CK-MB and LDH

release

Significantly

decreased by 10,

25, 50, and 100

µM

[6]

HL1C

(Hepatoma cells)
Gene expression Pck1 mRNA

Markedly

downregulated
[5]

Butyrylcholineste

rase (BChE)

Enzyme

Inhibition
Inhibitory activity

6.03 ± 0.44 mg

GALAE/g
[5]

α-amylase
Enzyme

Inhibition
Inhibitory activity

0.10 mmol

ACAE/g
[5]

α-glucosidase
Enzyme

Inhibition
Inhibitory activity

1.54 mmol

ACAE/g
[5]
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Table 2: In Vivo Pharmacological Activities of (-)-Sweroside

Animal Model Condition Dosage Outcome Reference

Mice

α-

naphthylisothiocy

anate (ANIT)-

induced

cholestatic liver

injury

120 mg/kg, ig

Dramatically

reduced serum

ALT and AST;

Reversed

increases in

serum ALP, TBIL,

DBIL, and TBA

[7]

Rats

Myocardial

Ischemia-

Reperfusion

Injury

25, 50, and 100

mg/kg, ip

Dose-dependent

reduction in

infarct size and

improvement in

cardiac function

[6]

Key Signaling Pathways Modulated by (-)-Sweroside
(-)-Sweroside exerts its diverse pharmacological effects by modulating several key signaling

pathways. Understanding these mechanisms is crucial for targeted drug development. The

primary pathways influenced by (-)-Sweroside include NF-κB, mTOR, MAPK, and PI3K/Akt.[1]

[5]

Anti-inflammatory and Antioxidant Mechanisms
(-)-Sweroside demonstrates significant anti-inflammatory and antioxidant properties by

inhibiting the NF-κB signaling pathway and activating the Nrf2 pathway.[6][8]

(-)-Sweroside

NF-κB Inhibition

Nrf2 Activation

Pro-inflammatory Cytokines
(TNF-α, IL-1β, IL-6)

 downregulates Inflammation

Antioxidant Enzymes
(HO-1, GCLC)

 upregulates
Oxidative Stress

 reduces
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Anti-inflammatory and antioxidant pathways of (-)-Sweroside.

Proliferation and Survival Pathways
(-)-Sweroside also influences cell proliferation and survival through the PI3K/Akt/mTOR and

MAPK signaling pathways.[1][5]
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(-)-Sweroside

PI3K

 modulates

MAPK Pathway
(ERK, JNK, p38)

 modulates

Akt

mTOR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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